Cas no 123934-05-4 (benzyl N-benzyl-N-(but-3-en-1-yl)carbamate)

• Product Name: benzyl N-benzyl-N-(but-3-en-1-yl)carbamate
• CAS No: 123934-05-4
• MF: C₁₉H₂₁NO₂
• MW: 295.37554526329
• CID: 5630750
• PubChem ID: 10880967
• Update Time: 2025-07-02

benzyl N-benzyl-N-(but-3-en-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 123934-05-4
• benzyl N-benzyl-N-(but-3-en-1-yl)carbamate
• EN300-28289342

• Inchi： 1S/C19H21NO2/c1-2-3-14-20(15-17-10-6-4-7-11-17)19(21)22-16-18-12-8-5-9-13-18/h2,4-13H,1,3,14-16H2
• InChI Key： YPPSPGWIYJDJTC-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CCC=C)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 295.157228913g/mol
• Monoisotopic Mass: 295.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on benzyl N-benzyl-N-(but-3-en-1-yl)carbamate

Recent Advances in the Study of Benzyl N-benzyl-N-(but-3-en-1-yl)carbamate (CAS: 123934-05-4) in Chemical Biology and Pharmaceutical Research

Benzyl N-benzyl-N-(but-3-en-1-yl)carbamate (CAS: 123934-05-4) is a synthetic carbamate derivative that has recently garnered significant attention in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and chemical biology. The presence of both a benzyl group and a but-3-en-1-yl moiety in its structure provides versatility in chemical modifications, making it a valuable scaffold for the development of novel bioactive molecules.

Recent studies have focused on the synthesis and optimization of benzyl N-benzyl-N-(but-3-en-1-yl)carbamate to enhance its pharmacological properties. Researchers have employed advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and click chemistry, to introduce functional groups that improve its binding affinity and selectivity toward biological targets. These efforts have led to the identification of derivatives with enhanced activity against specific enzymes and receptors, highlighting the compound's potential as a lead structure in drug development.

In the context of drug discovery, benzyl N-benzyl-N-(but-3-en-1-yl)carbamate has been investigated for its role as a protease inhibitor. Preliminary in vitro studies have demonstrated its ability to selectively inhibit certain proteases involved in pathological processes, such as inflammation and cancer progression. The compound's mechanism of action involves the formation of covalent bonds with the active site residues of target enzymes, thereby blocking their catalytic activity. These findings suggest that further optimization of this scaffold could yield potent therapeutic agents for treating protease-related diseases.

Another area of interest is the application of benzyl N-benzyl-N-(but-3-en-1-yl)carbamate in chemical biology as a tool for studying protein-ligand interactions. The compound's reactive alkene group allows for site-specific modifications, enabling researchers to probe the binding pockets of proteins and elucidate their functional roles. Recent work has utilized this approach to map the interaction networks of key signaling proteins, providing insights into their regulation and potential therapeutic targeting.

Despite these promising developments, challenges remain in the clinical translation of benzyl N-benzyl-N-(but-3-en-1-yl)carbamate-based compounds. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through further structural optimization and preclinical evaluation. Ongoing research aims to overcome these limitations by incorporating pharmacokinetic enhancements and exploring novel delivery systems.

In conclusion, benzyl N-benzyl-N-(but-3-en-1-yl)carbamate (CAS: 123934-05-4) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its unique structural features and reactivity profile offer numerous opportunities for the development of novel bioactive molecules and therapeutic agents. Continued investigation into its pharmacological properties and applications will likely yield significant advancements in the field, paving the way for innovative treatments for various diseases.